Cas no 2228882-27-5 (3-(3-acetamidophenyl)-2-oxopropanoic acid)

• Product Name: 3-(3-acetamidophenyl)-2-oxopropanoic acid
• CAS No: 2228882-27-5
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 6612233
• PubChem ID: 165876880
• Update Time: 2025-10-24

3-(3-acetamidophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-acetamidophenyl)-2-oxopropanoic acid
• 2228882-27-5
• EN300-1742342

• Inchi： 1S/C11H11NO4/c1-7(13)12-9-4-2-3-8(5-9)6-10(14)11(15)16/h2-5H,6H2,1H3,(H,12,13)(H,15,16)
• InChI Key： DXBFFPQNEJYKNR-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)CC1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.5Ų

Additional information on 3-(3-acetamidophenyl)-2-oxopropanoic acid

Comprehensive Overview of 3-(3-acetamidophenyl)-2-oxopropanoic acid (CAS No. 2228882-27-5): Properties, Applications, and Research Insights

3-(3-acetamidophenyl)-2-oxopropanoic acid (CAS No. 2228882-27-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This acetamidophenyl derivative belongs to the class of oxopropanoic acids, characterized by a ketone group adjacent to a carboxylic acid functionality. Its molecular formula, C₁₁H₁₁NO₄, reflects a balanced hydrophilicity-lipophilicity profile, making it valuable for drug design and metabolic studies.

Recent studies highlight the compound's role as a potential enzyme inhibitor or intermediate in synthesizing bioactive molecules. Researchers are particularly interested in its hydrogen-bonding capacity, attributed to the acetamido and carboxyl moieties, which may influence protein-ligand interactions. The 2-oxopropanoic acid segment also suggests relevance in Krebs cycle analog research, aligning with current trends in metabolic pathway modulation.

From a synthetic perspective, 3-(3-acetamidophenyl)-2-oxopropanoic acid is typically prepared via Friedel-Crafts acylation followed by oxidation steps. Its purity is often verified through HPLC and NMR spectroscopy, with the carbonyl stretch at ~1710 cm^-1 in IR spectra serving as a key identifier. These analytical data points address frequent queries from researchers about compound characterization methods.

In pharmaceutical contexts, this molecule's structural similarity to endogenous metabolites has spurred investigations into its bioavailability and prodrug potential. Computational chemistry studies suggest favorable ADME properties, though experimental validation remains ongoing. Such characteristics resonate with the growing demand for small-molecule therapeutics in precision medicine approaches.

The compound's thermal stability (decomposition point ~215°C) and solubility profile (soluble in polar aprotic solvents) make it suitable for various formulation studies. These physicochemical properties are frequently searched by chemists optimizing reaction conditions or delivery systems.

Emerging applications include its use as a fluorescence probe precursor, leveraging the aromatic acetamido group's electron-donating properties. This aligns with the increasing focus on optical imaging agents in diagnostic research. Additionally, its potential as a metal chelator is being explored in catalysis and material science.

Quality control protocols for CAS 2228882-27-5 emphasize residual solvent analysis and chiral purity assessment, addressing industry concerns about GMP compliance. Storage recommendations typically suggest anhydrous conditions at 2-8°C to preserve the keto-acid functionality.

Ongoing research examines the compound's structure-activity relationships in modulating inflammatory markers, coinciding with rising interest in targeted anti-inflammatory agents. Its molecular weight (221.21 g/mol) falls within the preferred range for blood-brain barrier penetration, prompting neuroscience applications.

From an environmental standpoint, biodegradability studies indicate moderate persistence, with photodegradation being the primary elimination pathway. This information responds to growing regulatory focus on green chemistry principles in synthetic workflows.

The scientific community continues to investigate 3-(3-acetamidophenyl)-2-oxopropanoic acid's potential through high-throughput screening platforms and molecular docking simulations. These approaches cater to the pharmaceutical industry's need for lead compound identification and structure-based drug design strategies.